Cas no 731742-58-8 (2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid)

2-Thioxo-2,3-dihydro-1H-benzoimidazole-4-carboxylic acid is a heterocyclic compound featuring a benzimidazole core with a thioxo group at the 2-position and a carboxylic acid substituent at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules. The thioxo group enhances its utility in metal coordination and as a precursor for further functionalization. Its carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives, broadening its applicability in medicinal chemistry and material science. The compound's stability and well-defined reactivity profile make it suitable for research and industrial applications requiring precise molecular modifications.
2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid structure
731742-58-8 structure
Product Name:2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid
CAS No:731742-58-8
MF:C8H6N2O2S
MW:194.210440158844
MDL:MFCD06797236
CID:559242
PubChem ID:3032503
Update Time:2025-05-26

2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4-carboxylicacid, 2,3-dihydro-2-thioxo-
    • 2,?3-?dihydro-?2-?thioxo-1H-?Benzimidazole-?4-?carboxylic acid
    • 2-MERCAPTO-1H-BENZOIMIDAZOLE-4-CARBOXYLIC ACID
    • 2-sulfanylidene-1,3-dihydrobenzimidazole-4-carboxylic acid
    • 2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylic acid
    • 1H-Benzimidazole-4-carboxylicacid,2,3-dihydro-2-thioxo
    • GL-0995
    • 2-Mercapto-1H-benzo[d]imidazole-4-carboxylic acid
    • 2-Sulfanyl-1H-1,3-benzodiazole-4-carboxylic acid
    • AK162591
    • ST24041033
    • 1h-benzimidazole-4-carboxylic acid,2,3-dihydro-2-thioxo-
    • 1H-Benzi
    • DS-7824
    • 2-Mercapto-1H-benzoimidazole-4-carboxylicacid
    • AKOS005152038
    • FT-0715383
    • DTXSID10388765
    • Y10437
    • 2-Thioxo-2,3-dihydro-1H-benzo[d]imidazole-4-carboxylicacid
    • SCHEMBL631351
    • 2-Sulfanylidene-2,3-dihydro-1H-benzimidazole-4-carboxylic acid
    • SCHEMBL18757922
    • AKOS023135095
    • 731742-58-8
    • AMY6391
    • MFCD06797236
    • XH0055
    • 2-SULFANYLIDENE-1,3-DIHYDRO-1,3-BENZODIAZOLE-4-CARBOXYLIC ACID
    • DA-27552
    • 2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid
    • MDL: MFCD06797236
    • Inchi: 1S/C8H6N2O2S/c11-7(12)4-2-1-3-5-6(4)10-8(13)9-5/h1-3H,(H,11,12)(H2,9,10,13)
    • InChI Key: OMHCHRXJJPSEBZ-UHFFFAOYSA-N
    • SMILES: S=C1NC2C=CC=C(C(=O)O)C=2N1

Computed Properties

  • Exact Mass: 194.01500
  • Monoisotopic Mass: 194.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 11
  • XLogP3: 0.7
  • Topological Polar Surface Area: 93.4

Experimental Properties

  • Density: 1.63
  • Boiling Point: 394.1°C at 760 mmHg
  • Flash Point: 192.1°C
  • Refractive Index: 1.783
  • PSA: 104.78000
  • LogP: 1.54980

2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid Security Information

2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid

Introduction to 2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid (CAS No. 731742-58-8)

The compound 2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid (CAS No. 731742-58-8) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically benzo[d]imidazoles, which are known for their unique chemical properties and structural versatility. The presence of the thioxo group (C=S) and the carboxylic acid functional group in its structure contributes to its reactivity and makes it a valuable molecule in synthetic chemistry and materials science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of benzoDimidazole derivatives, including 2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid. Researchers have explored various strategies, such as one-pot synthesis, microwave-assisted synthesis, and catalytic methods, to optimize the production process. These methods not only enhance the yield but also reduce the environmental footprint by minimizing the use of hazardous reagents and solvents.

The structural uniqueness of benzoDimidazole derivatives has drawn attention from the pharmaceutical industry. Studies have shown that these compounds exhibit promising biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. For instance, recent research has demonstrated that 2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid can selectively inhibit certain enzymes involved in cancer cell proliferation, making it a potential candidate for drug development.

In addition to its biological applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for organic transformations. For example, researchers have reported that benzoDimidazole-based ligands can significantly enhance the catalytic activity of palladium catalysts in cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

The synthesis of 2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid involves a multi-step process that typically starts with the preparation of the corresponding imidazole derivative. The introduction of the thioxo group is achieved through a carefully controlled oxidation step, while the carboxylic acid group is introduced via hydrolysis or other functionalization techniques. The optimization of these steps is critical to ensure high purity and yield of the final product.

From an environmental perspective, there is growing interest in developing sustainable routes for synthesizing such compounds. Green chemistry principles are being integrated into the synthesis process to minimize waste generation and reduce energy consumption. For instance, solvent-free reactions or the use of biodegradable solvents are being explored as viable alternatives to traditional methods.

Furthermore, computational chemistry tools have played a pivotal role in understanding the electronic structure and reactivity of benzoDimidazole derivatives. Density Functional Theory (DFT) calculations have provided insights into the molecular orbitals and bonding characteristics of these compounds, which are essential for predicting their reactivity in different chemical environments.

In conclusion, 2-Thioxo-2,3-dihydro-1H-benzoDimidazole-4-carboxylic Acid (CAS No. 731742-58-) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for further research and development in areas ranging from drug discovery to materials science. As advancements in synthetic methodologies continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.

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